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Compound of Interest

Compound Name: Vinylzinc bromide

Cat. No.: B6317464 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

palladium-catalyzed cross-coupling of vinylzinc bromide with organic halides. This reaction, a

variant of the Negishi coupling, is a powerful tool for the formation of carbon-carbon bonds,

enabling the synthesis of complex molecules with applications in pharmaceuticals, natural

product synthesis, and materials science. The use of vinylzinc bromide offers a reactive yet

functional group-tolerant nucleophile for the introduction of a vinyl group.

Introduction
Palladium-catalyzed cross-coupling reactions are fundamental transformations in modern

organic synthesis. The Negishi coupling, which employs organozinc reagents, is particularly

advantageous due to the high reactivity and functional group tolerance of the organozinc

nucleophile.[1] Vinylzinc bromide is a valuable reagent in this class, allowing for the

stereospecific introduction of a vinyl moiety onto aryl, heteroaryl, and vinyl scaffolds. This

methodology is instrumental in the construction of styrenes, dienes, and other vinylated

compounds that are key intermediates in drug discovery and development.

The reaction proceeds via a catalytic cycle involving a palladium(0) species. The key steps are

the oxidative addition of an organic halide to the Pd(0) catalyst, followed by transmetalation
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with vinylzinc bromide and subsequent reductive elimination to afford the vinylated product

and regenerate the active Pd(0) catalyst.

Data Presentation
The following tables summarize the scope of the palladium-catalyzed cross-coupling of

vinylzinc bromide with various aryl and vinyl bromides, showcasing the versatility and

efficiency of this transformation.

Table 1: Cross-Coupling of Vinylzinc Bromide with Various Aryl Bromides
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Entry
Aryl
Bromid
e

Catalyst
(mol%)

Ligand
(mol%)

Solvent
Temp.
(°C)

Time (h)
Yield
(%)

1

4-

Bromoani

sole

Pd(OAc)₂

(2)

SPhos

(4)
THF RT 12 95

2

4-

Bromobe

nzonitrile

Pd₂(dba)

₃ (1)

XPhos

(2)
Dioxane 80 8 92

3

1-Bromo-

4-

(trifluoro

methyl)b

enzene

Pd(OAc)₂

(2)

RuPhos

(4)
Toluene 100 6 88

4

Methyl 4-

bromobe

nzoate

PdCl₂(dp

pf) (3)
- THF 65 12 85

5

2-

Bromopy

ridine

Pd(PPh₃)

₄ (5)
- THF 65 10 78

6

1-Bromo-

2-

nitrobenz

ene

Pd(OAc)₂

(2)

CPhos

(4)
THF RT 18 75

7

4-

Bromobip

henyl

Pd₂(dba)

₃ (1.5)

t-Bu₃P

(3)
DME 80 8 90

8

1-

Bromona

phthalen

e

Pd(OAc)₂

(2)

SPhos

(4)
THF/Tol 80 12 89
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Note: Yields are for the isolated product. Reaction conditions may vary and require optimization

for specific substrates.

Table 2: Cross-Coupling of Vinylzinc Bromide with Various Vinyl Bromides

Entry
Vinyl
Bromid
e

Catalyst
(mol%)

Ligand
(mol%)

Solvent
Temp.
(°C)

Time (h)
Yield
(%)

1

(E)-1-

Bromo-2-

phenylet

hene

Pd(PPh₃)

₄ (5)
- THF RT 6 88

2

(Z)-1-

Bromo-2-

phenylet

hene

Pd(PPh₃)

₄ (5)
- THF RT 6 85

3

1-Bromo-

1-

cyclohex

ene

PdCl₂(dp

pf) (3)
- THF 65 12 82

4

(E)-3-

Bromosty

rene

Pd(OAc)₂

(2)

XPhos

(4)
Dioxane 80 8 87

5

2-

Bromopr

opene

Pd₂(dba)

₃ (1.5)

t-Bu₃P

(3)
THF 50 10 79

Note: The stereochemistry of the vinyl bromide is generally retained in the product. Yields are

for the isolated product.

Experimental Protocols
3.1. Preparation of Vinylzinc Bromide (via Transmetalation from Vinylmagnesium Bromide)
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This protocol describes the preparation of a solution of vinylzinc bromide from

vinylmagnesium bromide.

Materials:

Magnesium turnings

Vinyl bromide

Anhydrous Tetrahydrofuran (THF)

Anhydrous Zinc Bromide (ZnBr₂)

Iodine (crystal, as initiator)

Anhydrous Diethyl Ether (Et₂O)

Procedure:

Preparation of Vinylmagnesium Bromide:

To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a magnetic stirrer, add magnesium turnings (1.2 eq).

Assemble the apparatus under an inert atmosphere (e.g., argon or nitrogen).

Add a small crystal of iodine to the magnesium turnings.

Add a small amount of anhydrous THF to cover the magnesium.

In the dropping funnel, prepare a solution of vinyl bromide (1.0 eq) in anhydrous THF.

Add a small portion of the vinyl bromide solution to the magnesium. The reaction should

initiate, as indicated by a color change and gentle refluxing. If the reaction does not start,

gentle heating may be applied.

Once the reaction has started, add the remaining vinyl bromide solution dropwise at a rate

that maintains a gentle reflux.[2]
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After the addition is complete, continue to stir the mixture at room temperature for 1-2

hours to ensure complete formation of the Grignard reagent. The solution will appear

grayish and cloudy.

Transmetalation to Vinylzinc Bromide:

In a separate flame-dried, two-necked round-bottom flask under an inert atmosphere,

prepare a solution of anhydrous zinc bromide (1.1 eq) in anhydrous THF. Anhydrous ZnBr₂

is hygroscopic and should be handled accordingly.

Cool the solution of vinylmagnesium bromide to 0 °C in an ice bath.

Slowly add the solution of zinc bromide to the vinylmagnesium bromide solution via a

cannula or dropping funnel. The addition is exothermic.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 1-2 hours.

The resulting solution of vinylzinc bromide is typically used directly in the subsequent

cross-coupling reaction without isolation. The concentration can be determined by titration

if required.

3.2. General Protocol for Palladium-Catalyzed Cross-Coupling of Vinylzinc Bromide with an

Aryl Bromide

This protocol provides a general procedure for the Negishi coupling of an aryl bromide with the

prepared vinylzinc bromide solution.

Materials:

Aryl bromide (1.0 eq)

Solution of vinylzinc bromide in THF (1.2-1.5 eq)

Palladium catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃, Pd(PPh₃)₄) (1-5 mol%)

Ligand (if required, e.g., SPhos, XPhos, RuPhos, t-Bu₃P) (2-10 mol%)
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Anhydrous solvent (e.g., THF, Dioxane, Toluene)

Procedure:

To a flame-dried Schlenk flask under an inert atmosphere, add the aryl bromide (1.0 eq),

palladium catalyst, and ligand (if used).

Add the anhydrous solvent to dissolve the solids.

With stirring, add the solution of vinylzinc bromide (1.2-1.5 eq) dropwise at room

temperature.

Heat the reaction mixture to the desired temperature (typically between room temperature

and 100 °C) and monitor the reaction progress by TLC or GC/MS.[3]

Upon completion, cool the reaction mixture to room temperature.

Work-up:

Quench the reaction by the slow addition of a saturated aqueous solution of ammonium

chloride (NH₄Cl).

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, diethyl ether).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain the desired

vinylated product.

Visualizations
Catalytic Cycle of the Negishi Cross-Coupling Reaction
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Caption: Catalytic cycle for the Negishi cross-coupling reaction.

Experimental Workflow for Palladium-Catalyzed Cross-Coupling with Vinylzinc Bromide
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Caption: Experimental workflow for the synthesis of vinylated compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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